Cas no 79276-23-6 ((2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid)
(2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R,3S)-3-tert-butoxy-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid
- D-α-(4-ethyl-2,3-dioxo-1-piperazinecarboxamido)-β-(S)-tert-butoxybutyric acid
- D-Threonine, O-(1,1-diMethylethyl)-N-[(4-ethyl-2,3-dioxo-1-piperazinyl)carbonyl]-
- (2R,3S)-3-(tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid
- A914281
- D82680
- 79276-23-6
- (2R,3S)-3-(tert-butoxy)-2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]butanoic acid
- CS-0151994
- AKOS027322504
- (2R,3S)-3-(tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoicacid
- O-(1,1-Dimethylethyl)-N-[(4-ethyl-2,3-dioxo-1-piperazinyl)carbonyl]-D-threonine
- D-alpha-(4-ethyl-2,3-dioxo-1-piperazinecarboxamido)-beta-(S)-tert-butoxybutyric acid
- MFCD29050420
- (2R,3S)-2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-3-[(2-methylpropan-2-yl)oxy]butanoic acid
- C15H25N3O6
- DS-11934
- (2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid
-
- MDL: MFCD29050420
- Inchi: 1S/C15H25N3O6/c1-6-17-7-8-18(12(20)11(17)19)14(23)16-10(13(21)22)9(2)24-15(3,4)5/h9-10H,6-8H2,1-5H3,(H,16,23)(H,21,22)/t9-,10+/m0/s1
- InChI Key: IPAOKKSXPSOZRL-VHSXEESVSA-N
- SMILES: O(C(C)(C)C)[C@@H](C)[C@H](C(=O)O)NC(N1C(C(N(CC)CC1)=O)=O)=O
Computed Properties
- Exact Mass: 343.17433553g/mol
- Monoisotopic Mass: 343.17433553g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 528
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 116
- XLogP3: 0.8
Experimental Properties
- Density: 1.241±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (1 g/l) (25 º C),
(2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature(BD257137)
(2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R72330-250mg |
(2R,3S)-3-(tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid |
79276-23-6 | 250mg |
¥66.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R72330-100mg |
(2R,3S)-3-(tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid |
79276-23-6 | 100mg |
¥56.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R72330-1g |
(2R,3S)-3-(tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid |
79276-23-6 | 1g |
¥106.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R72330-25g |
(2R,3S)-3-(tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid |
79276-23-6 | 25g |
¥1066.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R72330-10g |
(2R,3S)-3-(tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid |
79276-23-6 | 10g |
¥536.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R72330-5g |
(2R,3S)-3-(tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid |
79276-23-6 | 5g |
¥306.0 | 2021-09-08 | ||
| TRC | D298373-50mg |
(2R,3S)-3-(tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic Acid |
79276-23-6 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D298373-100mg |
(2R,3S)-3-(tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic Acid |
79276-23-6 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D298373-500mg |
(2R,3S)-3-(tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic Acid |
79276-23-6 | 500mg |
$ 80.00 | 2022-06-05 | ||
| Alichem | A139002422-10g |
(2R,3S)-3-(tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid |
79276-23-6 | 95% | 10g |
$210.00 | 2023-09-01 |
(2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid Suppliers
(2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on (2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid
Introduction to (2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid (CAS No. 79276-23-6)
CAS No. 79276-23-6 refers to a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, formally known as (2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid, is a chiral molecule with a complex structure that makes it of particular interest for its potential applications in medicinal chemistry. The unique stereochemistry and functional groups present in this compound contribute to its distinctive chemical properties, which are being explored for various therapeutic purposes.
The molecular framework of (2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid incorporates several key features that are highly relevant in modern drug design. The presence of a tert-butoxy group at the third position and an amidocarboxamide moiety at the second position introduces both steric hindrance and hydrogen bonding capabilities, which can be leveraged to enhance binding affinity and selectivity in drug interactions. Additionally, the 4-ethyl-2,3-dioxopiperazine core is a well-known scaffold in medicinal chemistry, often employed in the development of bioactive molecules due to its ability to modulate biological pathways.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to more precisely predict the interactions of this compound with biological targets. Studies have shown that the stereochemistry of (2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid plays a crucial role in determining its pharmacological activity. The specific arrangement of the (2R,3S) configuration allows for optimal binding to certain enzymes and receptors, making it a promising candidate for further investigation.
In the realm of drug discovery, the synthesis and optimization of chiral compounds like (2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid are essential for developing enantiomerically pure drugs that exhibit improved efficacy and reduced side effects. The tert-butoxy group not only provides steric bulk but also enhances metabolic stability, which is critical for extending the half-life of pharmaceutical agents. These attributes make this compound an attractive intermediate for the synthesis of more complex drug candidates.
Current research in this area is focused on exploring the potential therapeutic applications of derivatives of (2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid. Preliminary studies suggest that this compound may have utility in treating neurological disorders due to its interaction with neurotransmitter systems. The dioxopiperazine core is particularly interesting as it mimics natural bioactive molecules involved in neural signaling pathways. By modulating these pathways, compounds derived from this scaffold could potentially alleviate symptoms associated with conditions such as epilepsy or neurodegenerative diseases.
The role of computational methods in designing and optimizing such molecules cannot be overstated. Advanced algorithms are now capable of predicting how modifications to the structure of (2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid will affect its biological activity. This high-throughput virtual screening approach allows researchers to rapidly identify promising candidates for further experimental validation. Such computational strategies are accelerating the drug discovery process by reducing the time and resources required to develop novel therapeutics.
The synthetic pathways for producing CAS No. 79276-23-6 have also seen significant advancements. Modern synthetic techniques enable the efficient construction of complex chiral molecules with high enantiomeric purity. These methods often involve asymmetric catalysis or enzymatic resolution steps that are critical for achieving the desired stereochemical configuration. The ability to produce this compound reliably and cost-effectively is essential for its integration into larger-scale pharmaceutical research programs.
As our understanding of biological systems continues to evolve, so does our appreciation for the importance of molecular diversity in drug discovery. Compounds like (2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid represent a prime example of how structural complexity can be leveraged to develop innovative therapeutic solutions. By combining traditional synthetic chemistry with cutting-edge computational tools, researchers are paving the way for next-generation pharmaceuticals that offer greater efficacy and safety profiles.
In conclusion,CAS No. 79276-23-6, specifically identified as (2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid, is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an invaluable tool for exploring new therapeutic modalities. With ongoing advancements in synthetic methodologies and computational biology,CAS No. 79276-23-6 is poised to play a pivotal role in shaping the future landscape of drug development.
79276-23-6 ((2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid) Related Products
- 76610-81-6((4-ethyl-2,3-dioxopiperazine-1-carbonyl)-D-threonine)
- 83785-43-7(D-THREONINE, N-[(4-BUTYL-2,3-DIOXO-1-PIPERAZINYL)CARBONYL]-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)